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Compound of Interest

Compound Name: 8-Azahypoxanthine

Cat. No.: B1664207 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of 8-Azahypoxanthine, including detailed

operational and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
While 8-Azahypoxanthine is not classified as hazardous by the 2012 OSHA Hazard

Communication Standard, some safety data sheets (SDS) indicate that it can be a skin and eye

irritant.[1] Therefore, appropriate personal protective equipment should be worn at all times to

minimize exposure.
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Parameter Value Reference

Physical State Powder Solid [2]

Appearance Yellow [2]

Odor Odorless [2]

Melting Point/Range > 230 °C / 446 °F [2]

Skin Corrosion/Irritation Category 2 (H315) [1]

Serious Eye Damage/Eye

Irritation
Category 2 (H319) [1]

Molecular Formula C4 H3 N5 O [1]

Molecular Weight 137.1 [1]

Operational Plan: Step-by-Step Guidance
This procedural guidance covers the lifecycle of 8-Azahypoxanthine in the laboratory, from

receipt to disposal.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information

(irritant), and date of receipt.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

the container tightly closed.

2. Weighing the Powder

The primary risk during weighing is the inhalation of airborne powder and contamination of the

work area.

Engineering Controls: Whenever possible, weigh 8-Azahypoxanthine inside a chemical

fume hood or a powder weighing station to protect both the user and the laboratory
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environment.[3] If a balance cannot be placed inside a fume hood, use the "Fume Hood

Transfer – Bench Top Weighing" method.[3]

Fume Hood Transfer – Bench Top Weighing Protocol:

Place the stock container of 8-Azahypoxanthine inside the chemical fume hood.

On the benchtop, pre-weigh a sealable container (e.g., a vial with a lid).

Inside the fume hood, transfer the approximate amount of powder into the pre-weighed

container.

Seal the container.

Move the sealed container back to the balance on the benchtop to get the precise weight.

[4][5]

Make any necessary weight adjustments back inside the fume hood.

Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile gloves. For chemicals that are fatal on skin contact, double

gloving is recommended.[6]

Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[1]

Body Protection: A lab coat must be worn and fastened.[6]

Respiratory Protection: While not typically required for small quantities under normal use

in a fume hood, a NIOSH-approved respirator (e.g., N95) should be used if there is a risk

of generating dust outside of a ventilated enclosure.[1]

3. Preparing Solutions

Location: All manipulations involving the open powder, including the addition of solvents,

should be performed inside a chemical fume hood.

Procedure:
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Add the desired solvent to the container with the weighed 8-Azahypoxanthine.

Seal the container and mix by vortexing or sonicating as required for dissolution.

If transferring the solution, do so carefully to avoid splashes.

4. Spill Cleanup

In the event of a spill, prompt and appropriate cleanup is crucial to prevent contamination and

exposure.

Small Spills (Powder):

Alert personnel in the immediate area.

Wear the appropriate PPE as outlined above.

Gently cover the spill with a damp paper towel or absorbent pad to avoid creating dust.[7]

Carefully scoop the material into a sealable plastic bag.[7]

Wipe the spill area with a wet paper towel.[7]

Place all cleanup materials into the plastic bag, seal it, and label it as "8-
Azahypoxanthine spill debris."

Large Spills:

Evacuate the area and prevent entry.

Alert your institution's Environmental Health and Safety (EHS) department.

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

1. Unused Product and Chemical Waste
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Waste Characterization: Although not federally regulated as hazardous waste, it is best

practice to dispose of 8-Azahypoxanthine as chemical waste. Some institutions may require

all chemical waste, regardless of hazard classification, to be disposed of through their

hazardous waste program.

Solid Waste: Collect solid 8-Azahypoxanthine waste in a clearly labeled, sealed, and non-

leaking container marked as "Non-hazardous chemical waste" or as directed by your

institution's EHS.[1]

Liquid Waste: Aqueous solutions of 8-Azahypoxanthine may be permissible for drain

disposal if the pH is between 6 and 9.5 and it is allowed by local regulations and your

institution's EHS.[1] However, it is generally recommended to collect it as chemical waste.

2. Contaminated Materials and PPE

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a

designated sharps container.

Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact

with 8-Azahypoxanthine should be collected in a designated solid waste container.

Personal Protective Equipment (PPE):

Contaminated gloves, bench paper, and other disposable PPE should be placed in a

designated waste container.[8]

If the PPE is contaminated with a substance classified as hazardous, it must be disposed

of as hazardous waste.[8] For 8-Azahypoxanthine, follow your institution's guidelines for

non-hazardous or irritant chemical waste.

Place used PPE in a designated, lidded waste bin lined with a sturdy garbage bag.[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 8-Azahypoxanthine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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